Cas no 2172041-60-8 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid
• CAS No: 2172041-60-8
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6131744
• PubChem ID: 165534969
• Update Time: 2025-06-13

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid
• 2172041-60-8
• EN300-1511094
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c28-23-13-7-12-21(26(32)33)25(23)30-24(31)14-5-6-15-29-27(34)35-16-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-4,7-13,22H,5-6,14-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CGJKMLXNNDNVRY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid (CAS No. 2172041-60-8)

The compound 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid (CAS No. 2172041-60-8) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a fluorobenzoic acid moiety, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers frequently search for "Fmoc-amino acid applications" or "fluorinated benzoic acid derivatives in drug discovery," highlighting its relevance in modern medicinal chemistry.

In the context of current trends, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, as seen in blockbuster drugs like Paxlovid. The 3-fluorobenzoic acid segment of this compound aligns with the growing interest in "fluorine in drug design"—a hot topic in 2024. Analytical techniques such as HPLC purification and mass spectrometry characterization are critical for quality control, addressing common queries like "how to purify Fmoc-peptides" or "CAS 2172041-60-8 solubility data."

The Fmoc-protecting group in this compound enables smooth deprotection under mild basic conditions, a feature often explored in searches for "orthogonal protection strategies in SPPS" (solid-phase peptide synthesis). Its pentanamido linker provides flexibility for conjugation, making it useful for "peptide-drug conjugates"—an emerging field in targeted cancer therapies. Notably, its carboxylic acid functionality allows further derivatization, answering frequent questions about "carboxyl activation methods for amide bond formation."

From a synthetic perspective, CAS 2172041-60-8 exemplifies the convergence of peptide chemistry and fluorine chemistry. Laboratories optimizing "green peptide synthesis" may appreciate its compatibility with eco-friendly solvents like cyclopentyl methyl ether (CPME). Stability studies under "accelerated storage conditions" are also relevant, as users often inquire about "Fmoc-compound shelf life." The compound’s MW (molecular weight) and logP data further support computational drug design workflows.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid bridges multiple disciplines—from "peptide therapeutics" to "fluorine-based medicinal chemistry." Its detailed characterization data (available via NMR and FTIR) responds to the scientific community’s need for reproducible building blocks. As AI-driven drug discovery advances, compounds like this will remain pivotal in addressing search trends such as "next-gen Fmoc reagents" and "fluorinated scaffolds for CNS drugs."